Cas no 15459-04-8 (Phenol,2,2'-[(2,3,5,6-tetramethyl-1,4-phenylene)bis(methylene)]bis[6-(1,1-dimethylethyl)-4-methyl-)

• Product Name: Phenol,2,2'-[(2,3,5,6-tetramethyl-1,4-phenylene)bis(methylene)]bis[6-(1,1-dimethylethyl)-4-methyl-
• CAS No: 15459-04-8
• MF: C₃₄H₄₆O₂
• MW: 486.727850437164
• CID: 167953
• PubChem ID: 291903
• Update Time: 2025-04-19

Phenol,2,2'-[(2,3,5,6-tetramethyl-1,4-phenylene)bis(methylene)]bis[6-(1,1-dimethylethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol,2,2'-[(2,3,5,6-tetramethyl-1,4-phenylene)bis(methylene)]bis[6-(1,1-dimethylethyl)-4-methyl-
• 2-tert-butyl-6-[[4-[(3-tert-butyl-2-hydroxy-5-methylphenyl)methyl]-2,3,5,6-tetramethylphenyl]methyl]-4-methylphenol
• 2-tert-butyl-6-(4-(3-tert-butyl-2-hydroxy-5-methylbenzyl)-2,3,5,6-tetramethylbenzyl)-4-methylphenol
• AC1L6GUJ
• AC1Q2IKA
• AC1Q79HO
• CTK4C8338
• NCIStruc1_001501
• NCIStruc2_001652
• NSC157469
• NSC-157469
• NCGC00014430-02
• AKOS024429848
• NCI60_001144
• CHEMBL1741892
• 6,6'-((2,3,5,6-Tetramethyl-1,4-phenylene)bis(methylene))bis(2-(tert-butyl)-4-methylphenol)
• NCGC00014430
• NCI157469
• 15459-04-8
• NCGC00097535-01
• ALPHA2,ALPHA'2-(2,3,5,6-TETRAMETHYL-1,4-PHENYLENE)BIS(6-TERT-BUTYL-2,4-XYLENOL)
• 6,3,5,6-tetramethyl-1,4-phenylene)bis(methylene)bis(2-tert-butyl-4-methylphenol)
• CCG-37324
• DTXSID30303238

• Inchi： 1S/C34H46O2/c1-19-13-25(31(35)29(15-19)33(7,8)9)17-27-21(3)23(5)28(24(6)22(27)4)18-26-14-20(2)16-30(32(26)36)34(10,11)12/h13-16,35-36H,17-18H2,1-12H3
• InChI Key： DSJCTVARYPWIFZ-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C(C)(C)C)CC1C(C)=C(C)C(=C(C)C=1C)CC1=CC(C)=CC(=C1O)C(C)(C)C

Computed Properties

• Exact Mass: 486.34998
• Monoisotopic Mass: 486.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 6
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46